Cas no 4846-21-3 (O-Phenylhydroxylamine)

• Product Name: O-Phenylhydroxylamine
• CAS No: 4846-21-3
• MF: C₆H₇NO
• MW: 109.125881433487
• MDL: MFCD06654552
• CID: 2101784
• PubChem ID: 2794249
• Update Time: 2025-04-21

O-Phenylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• o-(Phenyl)Hydroxylamine
• O-Phenylhydroxylamine
• O-phenyl-hydroxylamine
• Phenoxyamine
• AKOS006228082
• 4846-21-3
• AT43533
• N-phenoxyamine
• A800458
• CHEMBL1213940
• SCHEMBL81184
• UOKZUTXLHRTLFH-UHFFFAOYSA-N
• Hydroxylamine, O-phenyl-
• Phenyl-O-Hydroxylamine
• DTXSID70870434
• EN300-111924
• 842-728-9

• MDL： MFCD06654552
• Inchi： 1S/C6H7NO/c7-8-6-4-2-1-3-5-6/h1-5H,7H2
• InChI Key： UOKZUTXLHRTLFH-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 109.052763847g/mol
• Monoisotopic Mass: 109.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 59.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 191.9±13.0 °C at 760 mmHg
• Flash Point: 82.5±13.5 °C
• Vapor Pressure: 0.5±0.4 mmHg at 25°C

O-Phenylhydroxylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds